Cas no 88988-04-9 (3-Thiomorpholinone, 2-pentadecyl-)

3-Thiomorpholinone, 2-pentadecyl- structure
88988-04-9 structure
Product Name:3-Thiomorpholinone, 2-pentadecyl-
CAS No:88988-04-9
MF:C19H37NOS
MW:327.568184614182
CID:617039
PubChem ID:71321241
Update Time:2025-04-19

3-Thiomorpholinone, 2-pentadecyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiomorpholinone, 2-pentadecyl-
    • 2-pentadecylthiomorpholin-3-one
    • DTXSID00751080
    • 88988-04-9
    • Inchi: 1S/C19H37NOS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-19(21)20-16-17-22-18/h18H,2-17H2,1H3,(H,20,21)
    • InChI Key: YCBNKFXWQMRMES-UHFFFAOYSA-N
    • SMILES: S1CCNC(C1CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 327.25958598g/mol
  • Monoisotopic Mass: 327.25958598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 54.4Ų
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